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Executive Summary
Diglycolic acid (DGA), a dicarboxylic acid, is primarily known as the principal toxic metabolite

of diethylene glycol (DEG), a compound with widespread industrial applications. The

environmental presence of DGA can arise from the degradation of DEG and other industrial

chemicals, such as morpholine. This technical guide provides a comprehensive overview of the

current scientific understanding of the environmental fate and ecotoxicological impact of

diglycolic acid. Due to a notable lack of extensive experimental data in the public domain, this

guide also incorporates information on related compounds and predictive insights to address

existing data gaps.

Environmental Fate
The environmental fate of a chemical substance describes its transport and transformation in

the environment. Key parameters include biodegradability, soil sorption and mobility, and

potential for bioaccumulation.

Biodegradation
There is a significant lack of direct experimental data on the ready or inherent biodegradability

of diglycolic acid following standardized OECD guidelines. However, its role as an
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intermediate in the biodegradation of other compounds provides indirect evidence of its

susceptibility to microbial degradation.

Certain bacterial species are capable of utilizing pathways that involve diglycolic acid. For

instance, the bacterium Halobacillus blutaparonensis has been shown to degrade morpholine

via a metabolic pathway that proceeds through the formation of diglycolic acid, which is then

further metabolized.[1][2] The final end product of this degradation pathway is ammonia, which

can be utilized by the isolate.[1][2] This suggests that under specific environmental conditions

with adapted microbial communities, diglycolic acid can be mineralized.

Table 1: Biodegradation Information for Diglycolic Acid

Parameter Result Method Source

Biodegradability

Intermediate in the

biodegradation of

morpholine.

Laboratory study on

Halobacillus

blutaparonensis.

[1][2]

Ready

Biodegradability

(OECD 301)

No data available - -

Inherent

Biodegradability

(OECD 302)

No data available - -

Soil Sorption and Mobility
No experimental data for the soil sorption coefficient (Kd) or the organic carbon-normalized

sorption coefficient (Koc) of diglycolic acid were found in the reviewed literature. These values

are critical for predicting the mobility of a substance in soil and its potential to leach into

groundwater.

Diglycolic acid is highly soluble in water.[3] Generally, compounds with high water solubility

and low octanol-water partition coefficients (log Kow) tend to have low sorption to soil and are

therefore more mobile. The estimated log Kow for diglycolic acid is -0.7, indicating its

hydrophilic nature.[4] Based on these properties, it can be inferred that diglycolic acid is likely
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to be mobile in soil and has the potential to leach into groundwater. However, without

experimental Koc values, this remains a qualitative assessment.

Table 2: Physicochemical Properties Relevant to Soil Mobility

Parameter Value Source

Water Solubility Readily water-soluble [3]

log Kow (estimated) -0.7 [4]

Soil Sorption Coefficient (Koc) No data available -

Bioaccumulation
The potential for a substance to bioaccumulate in organisms is often estimated using its

octanol-water partition coefficient (log Kow). With an estimated log Kow of -0.7, diglycolic acid
is considered to have a very low potential for bioaccumulation in aquatic or terrestrial

organisms.[4]

Ecotoxicological Impact
Ecotoxicology assesses the harmful effects of chemical substances on biological organisms

and ecosystems.

Aquatic Toxicity
Limited experimental data is available for the aquatic toxicity of diglycolic acid. A Material

Safety Data Sheet (MSDS) reports a 48-hour LC50 value for the bluegill sunfish (Lepomis

macrochirus).[5] No data were found for other key aquatic indicator species such as Daphnia

magna (invertebrate) or freshwater algae.

Table 3: Aquatic Ecotoxicity Data for Diglycolic Acid
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Species Endpoint
Value
(mg/L)

Exposure
Time

Method Source

Lepomis

macrochirus

(Bluegill

sunfish)

LC50 105 48 hours Not specified [5]

Daphnia

magna
EC50

No data

available
48 hours OECD 202 -

Freshwater

Algae
EC50

No data

available
72 hours OECD 201 -

Terrestrial Toxicity
No experimental data on the toxicity of diglycolic acid to terrestrial organisms, such as

earthworms or soil microorganisms, were identified.

Mechanism of Toxicity
The primary toxicological concern with diglycolic acid stems from its role as the key

metabolite responsible for the kidney toxicity observed in diethylene glycol (DEG) poisoning.[6]

[7]

The mechanism of DGA-induced nephrotoxicity involves its active transport into the proximal

tubule cells of the kidney by sodium-dependent dicarboxylate transporters (NaDCs), particularly

NaDC-1.[8][9] This leads to an accumulation of DGA within these cells.[8] Once inside the cells,

DGA is believed to exert its toxic effects through mitochondrial dysfunction.[7][10][11] It can

inhibit mitochondrial respiration and chelate intracellular calcium, leading to a depletion of

cellular ATP and ultimately, necrotic cell death.[6][10][11]

Experimental Protocols and Methodologies
Detailed experimental protocols for the environmental fate and ecotoxicity of diglycolic acid
are not readily available in the public literature. However, standardized testing procedures,

such as those established by the Organisation for Economic Co-operation and Development

(OECD), would be applicable.
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Biodegradability Testing
Ready Biodegradability (OECD 301): A variety of methods under this guideline (e.g., 301B -

CO₂ Evolution Test, 301D - Closed Bottle Test) could be used to assess the ready

biodegradability of diglycolic acid in an aerobic aqueous medium. These tests typically run

for 28 days.

Inherent Biodegradability (OECD 302): If a substance is not readily biodegradable, tests for

inherent biodegradability (e.g., OECD 302B - Zahn-Wellens/EMPA Test) can determine if it

has the potential to biodegrade under favorable conditions.

Soil Sorption/Desorption
Batch Equilibrium Method (OECD 106): This guideline describes the methodology to

determine the soil sorption coefficient (Kd) and the organic carbon-normalized sorption

coefficient (Koc) of a chemical. This involves equilibrating a solution of the chemical with a

soil sample and measuring the concentration in the aqueous phase.

Ecotoxicity Testing
Acute Immobilisation Test with Daphnia sp. (OECD 202): This 48-hour test determines the

concentration of a substance that causes immobilization in 50% of the tested Daphnia

magna population (EC50).

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This 72-hour test

measures the effect of a substance on the growth of algae, determining the EC50 for growth

inhibition.

Earthworm, Acute Toxicity Test (OECD 207): This 14-day test evaluates the acute toxicity of

a substance to earthworms in artificial soil, determining the LC50.

Analytical Methods
The determination of diglycolic acid in environmental matrices typically requires sophisticated

analytical techniques due to its polar nature and low volatility.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a common method for the

analysis of DGA in biological samples. For environmental samples, derivatization is often
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necessary to increase the volatility of the analyte for GC analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique is well-

suited for the analysis of polar, non-volatile compounds like DGA in complex matrices. A

method for the analysis of DGA in food packaging and related materials using LC-MS/MS

has been developed, which involves a methanol/water extraction and cleanup using weak

anion exchange solid-phase extraction. This approach could likely be adapted for

environmental soil and water samples.

Experimental Workflow for LC-MS/MS Analysis of Diglycolic Acid in Soil:
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Caption: Generalized workflow for the analysis of diglycolic acid in soil samples using LC-

MS/MS.

Signaling Pathways and Logical Relationships
Bacterial Biodegradation Pathway of Morpholine via Diglycolic Acid:
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Caption: Simplified bacterial degradation pathway of morpholine involving diglycolic acid.

Mechanism of Diglycolic Acid Induced Nephrotoxicity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b032558?utm_src=pdf-body
https://www.benchchem.com/product/b032558?utm_src=pdf-body
https://www.benchchem.com/product/b032558?utm_src=pdf-body-img
https://www.benchchem.com/product/b032558?utm_src=pdf-body
https://www.benchchem.com/product/b032558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proximal Tubule Cell

NaDC-1 Transporter

Intracellular DGA

Mitochondrion

Ca2+ Chelation

Inhibition of
Mitochondrial Respiration

ATP Depletion

Necrotic Cell Death

Diglycolic Acid
(in filtrate)

Uptake

Click to download full resolution via product page

Caption: Logical diagram of the mechanism of diglycolic acid-induced kidney cell toxicity.
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Data Gaps and Future Research
This review highlights significant data gaps in the understanding of the environmental fate and

impact of diglycolic acid. The lack of experimental data on its biodegradability, soil sorption,

and toxicity to a range of relevant aquatic and terrestrial organisms prevents a comprehensive

environmental risk assessment.

Future research should prioritize:

Standardized Biodegradability Studies: Conducting ready (OECD 301) and inherent (OECD

302) biodegradability tests to quantify the persistence of diglycolic acid in aquatic

environments.

Soil Sorption and Mobility Studies: Determining the Koc of diglycolic acid in various soil

types according to OECD 106 to accurately model its mobility and potential for groundwater

contamination.

Comprehensive Ecotoxicity Testing: Performing acute and chronic toxicity tests on standard

indicator species, including Daphnia magna (OECD 202), algae (OECD 201), and

earthworms (OECD 207), to establish reliable ecotoxicological endpoints.

Development of Validated Analytical Methods: Establishing and validating robust analytical

methods for the quantification of diglycolic acid in various environmental matrices, including

water, soil, and sediment.

Conclusion
Diglycolic acid, as the toxic metabolite of diethylene glycol, warrants careful consideration

regarding its environmental fate and impact. While its hydrophilic nature suggests low

bioaccumulation potential, its high water solubility indicates a potential for mobility in the

environment. The existing data on its biodegradability is limited but suggests it can be

degraded by specific microorganisms. The primary toxicological concern is its mechanism of

action in kidney cells, which is relatively well-understood. However, the significant lack of

standardized environmental fate and ecotoxicity data makes a thorough environmental risk

assessment challenging. The generation of such data through standardized testing protocols is

essential for a more complete understanding of the environmental profile of diglycolic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032558?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

